Cas no 2171226-34-7 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid
• CAS No: 2171226-34-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5825263
• PubChem ID: 165551677
• Update Time: 2025-10-28

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid
• EN300-1487526
• 2171226-34-7
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]-2-methylpropanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)21(22(28)27(5)25(3,4)23(29)30)26-24(31)32-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,15,20-21H,14H2,1-5H3,(H,26,31)(H,29,30)/t21-/m1/s1
• InChI Key： UWKZUGXNDTWACC-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(N(C)C(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid

Compound 2171226-34-7: A Comprehensive Overview

The compound with CAS No. 2171226-34-7, named 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamido-2-methylpropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2R position, and a combination of amino and carboxylic acid functionalities. Recent studies have highlighted its role in peptide synthesis and drug delivery systems, making it a subject of interest in both academic and industrial research.

The Fmoc group is a well-known protecting group in peptide chemistry, often used to protect amino groups during solid-phase synthesis. The presence of this group in the compound suggests its utility in synthesizing peptides with high precision and efficiency. The chiral center at the 2R position adds another layer of complexity, enabling the compound to interact with biological systems in a stereospecific manner. This stereochemistry is crucial for determining the compound's pharmacokinetic properties and bioavailability.

Recent advancements in chemical synthesis have led to the development of more efficient methods for producing this compound. Researchers have explored various strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process. These methods not only enhance the yield but also reduce the environmental impact of manufacturing this compound. Furthermore, studies on the stability and degradation pathways of this compound under different conditions have provided valuable insights into its suitability for various applications.

In terms of applications, this compound has shown promise in drug delivery systems. Its ability to act as a carrier for bioactive molecules has been explored in recent clinical trials. The N,3-dimethylbutanamido group enhances solubility and bioavailability, making it an ideal candidate for delivering drugs across biological barriers. Additionally, its compatibility with various drug molecules has been demonstrated in preclinical studies, highlighting its potential as a versatile drug carrier.

Another area of interest is the use of this compound in peptide-based vaccines. The Fmoc group plays a critical role in protecting the peptide during synthesis, ensuring that the final product retains its biological activity. Recent studies have shown that vaccines incorporating this compound exhibit enhanced immunogenicity and efficacy compared to traditional formulations. This has led to increased interest in exploring its use in developing vaccines against infectious diseases.

The stereochemistry at the 2R position also influences the compound's interaction with biological systems. Studies have shown that this stereochemistry can modulate the binding affinity of the compound to specific receptors, making it a valuable tool in drug design. Researchers are currently investigating how this property can be exploited to develop more effective therapeutic agents.

In conclusion, CAS No. 2171226-34-7 represents a significant advancement in organic chemistry with diverse applications in peptide synthesis, drug delivery, and vaccine development. Its unique structure and properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the field of chemical biology.